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Compound of Interest

Compound Name: CP-LC-1422

Cat. No.: B15576957 Get Quote

This document provides critical safety and logistical information for the proper handling and

disposal of CP-LC-1422, an ionizable cationic amino lipid. The intended audience for this

guidance includes researchers, scientists, and drug development professionals who may

handle this substance in a laboratory setting. The information is compiled to ensure the safe

management of this chemical from use through to final disposal.

CP-LC-1422 is identified as a research-use-only substance, typically supplied as a solution in

ethanol.[1][2] It is classified as a highly flammable liquid that can cause serious eye irritation.[2]

Adherence to these guidelines is crucial for maintaining a safe laboratory environment and

ensuring regulatory compliance.

Chemical and Physical Properties
A summary of the key quantitative data for CP-LC-1422 is presented below. This information is

critical for understanding the substance's characteristics and for making informed safety

decisions.
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Property Value

Molecular Formula C₅₁H₉₇N₃O₈S₃[1]

Formula Weight 976.5 g/mol [1]

Appearance Solution in ethanol[1]

Purity ≥95%[1]

Storage Temperature -20°C[1]

Vapor Pressure 59 hPa at 20°C (as ethanol solution)[2]

Density 0.79 g/cm³ at 20°C (as ethanol solution)[2]

Solubility Soluble in ethanol (≥10 mg/ml)[1]

Experimental Protocols: Proper Disposal
Procedures
The proper disposal of CP-LC-1422, which is supplied in an ethanol solution, must be

conducted in accordance with institutional, local, and national regulations for hazardous

chemical waste. Due to its flammability and potential as an environmental contaminant, it must

not be disposed of down the drain.[2]

Step-by-Step Disposal Protocol:

Personal Protective Equipment (PPE) Confirmation: Before handling the waste, ensure you

are wearing appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile).

Safety glasses or goggles to protect against splashes.

A flame-retardant lab coat.

Waste Segregation:
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Designate a specific, clearly labeled hazardous waste container for CP-LC-1422 and any

materials contaminated with it. The container must be suitable for flammable liquids.

Do not mix this waste with other incompatible waste streams.

Collection of Liquid Waste:

Carefully pour or pipette the waste CP-LC-1422 solution into the designated flammable

liquid waste container.

Avoid splashing. Perform this transfer inside a chemical fume hood to minimize inhalation

exposure and manage flammable vapors.

Collection of Solid Waste:

Any materials used to handle or clean up spills of CP-LC-1422 (e.g., absorbent pads,

contaminated gloves, pipette tips) should be collected in a separate, sealed, and clearly

labeled solid hazardous waste container.

Container Management:

Keep the waste container tightly closed when not in use to prevent the escape of

flammable ethanol vapors.[2]

Store the waste container in a cool, dry, well-ventilated area away from sources of heat,

sparks, or open flames.[2]

Final Disposal:

Arrange for the collection of the hazardous waste container by your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

contractor.

Ensure all required waste manifests or tracking documents are completed accurately.

Mandatory Visualization
The following diagram illustrates the logical workflow for the proper disposal of CP-LC-1422.
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Caption: Workflow for the safe disposal of CP-LC-1422 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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